Cas no 94276-03-6 (5-(1H-1,3-Benzodiazol-2-yl)pentan-1-amine Dihydrochloride)

• Product Name: 5-(1H-1,3-Benzodiazol-2-yl)pentan-1-amine Dihydrochloride
• CAS No: 94276-03-6
• MF: C₁₂H₁₉Cl₂N₃
• MW: 276.205360651016
• MDL: MFCD00707897
• CID: 1075814
• PubChem ID: 19165176
• Update Time: 2025-04-20

5-(1H-1,3-Benzodiazol-2-yl)pentan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Benzoimidazol-2-yl)-pentylamine dihydrochloride
• 1H-benzimidazolemethylbutylamine dihydrochloride
• 5-(1H-Benzo[d]imidazol-2-yl)pentan-1-aminedihydrochloride
• 5-(1H-Benzo[d]imidazol-2-yl)pentan-1-amine dihydrochloride
• SR-01000325100-1
• EN300-88676
• 5-(1H-Benzoimidazol-2-yl)pentylaminedihydrochloride
• 5-(1H-1,3-benzodiazol-2-yl)pentan-1-amine dihydrochloride
• CS-0100326
• SR-01000325100
• AKOS005189146
• 5-(1H-benzimidazol-2-yl)pentan-1-amine;dihydrochloride
• MFCD00707897
• 94276-03-6
• DB-008434
• 5-(1H-Benzoimidazol-2-yl)pentylamine dihydrochloride
• XLRFQSLBBJWMBD-UHFFFAOYSA-N
• ALBB-031475
• 5-(1H-1,3-Benzodiazol-2-yl)pentan-1-amine Dihydrochloride

• MDL： MFCD00707897
• Inchi： 1S/C12H17N3.2ClH/c13-9-5-1-2-8-12-14-10-6-3-4-7-11(10)15-12;;/h3-4,6-7H,1-2,5,8-9,13H2,(H,14,15);2*1H
• InChI Key： XLRFQSLBBJWMBD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=CC=2N=C1CCCCCN

Computed Properties

• Exact Mass: 275.095603
• Monoisotopic Mass: 275.095603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8